Cas no 1884265-60-4 (D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1))

• Product Name: D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1)
• CAS No: 1884265-60-4
• MF: C₂₄H₃₁ClN₂O₄
• MW: 446.966945886612
• CID: 5306802
• Update Time: 2025-06-09

D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1)

• Inchi： 1S/C24H30N2O4.ClH/c1-16(2)25-14-8-7-13-22(23(27)28)26-24(29)30-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21;/h3-6,9-12,16,21-22,25H,7-8,13-15H2,1-2H3,(H,26,29)(H,27,28);1H/t22-;/m1./s1
• InChI Key： IOJHRAFPTHMKOM-VZYDHVRKSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@@H](C(=O)O)CCCCNC(C)C.Cl

Additional information on D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1)

Introduction to D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1) (CAS No. 1884265-60-4)

D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1) (CAS No. 1884265-60-4) is a sophisticated chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-D-Lys(iPr)-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, featuring the Fmoc (9-fluorenylmethoxycarbonyl) protecting group and the isopropyl substitution on the lysine side chain, makes it an essential building block in various biochemical and pharmaceutical applications.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and its ease of removal with piperidine. This characteristic allows for the sequential addition of amino acids to form complex peptide chains with high purity and yield. The isopropyl substitution on the lysine side chain enhances the solubility and stability of the resulting peptides, making them more suitable for therapeutic applications.

Recent advancements in the field have highlighted the potential of Fmoc-D-Lys(iPr)-OH in the development of novel drugs and biologics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides synthesized using this compound exhibited enhanced bioavailability and reduced degradation in vivo. This finding has significant implications for the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its use in peptide synthesis, Fmoc-D-Lys(iPr)-OH has also been explored for its potential in protein engineering. Researchers at the University of California, San Francisco, have utilized this compound to create modified proteins with improved pharmacological properties. These modified proteins have shown promise in enhancing drug delivery systems and improving therapeutic outcomes.

The chemical properties of Fmoc-D-Lys(iPr)-OH are well-documented. It is a white crystalline solid with a molecular weight of 437.53 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it compatible with a wide range of synthetic protocols. Its stability under various conditions ensures consistent performance in laboratory settings.

The synthesis of Fmoc-D-Lys(iPr)-OH involves several steps, including the protection of lysine with the Fmoc group and the subsequent introduction of the isopropyl substitution. These processes require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these reactions, leading to more efficient production methods.

In terms of safety and handling, Fmoc-D-Lys(iPr)-OH should be stored under dry conditions at room temperature to maintain its stability. Proper personal protective equipment (PPE) should be used when handling this compound to prevent exposure to skin or inhalation. While it is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with any chemical reagent.

The market demand for Fmoc-D-Lys(iPr)-OH continues to grow as researchers and pharmaceutical companies recognize its value in drug discovery and development. Leading suppliers such as Sigma-Aldrich and Thermo Fisher Scientific offer high-purity forms of this compound to meet the increasing demand from academic and industrial laboratories.

In conclusion, D-Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N6-(1-methylethyl)-, hydrochloride (1:1) (CAS No. 1884265-60-4) is a versatile and valuable compound in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an indispensable tool for synthesizing peptides and proteins with enhanced functional characteristics. As research continues to advance, the applications of this compound are likely to expand further, contributing to significant breakthroughs in healthcare and biotechnology.